Cas no 894779-32-9 (Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate)

• Product Name: Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate
• CAS No: 894779-32-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD26954760
• CID: 2092787
• PubChem ID: 11557706
• Update Time: 2025-10-21

Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate
• 7-Methoxy-1-methyl-1H-indazole-5-carboxylic acid ethyl ester
• Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate (ACI)
• DB-265027
• MFCD26954760
• Ethyl7-methoxy-1-methyl-1H-indazole-5-carboxylate
• SB39683
• ethyl 7-methoxy-1-methylindazole-5-carboxylate
• CS-0340511
• AKOS024262228
• 894779-32-9

• MDL： MFCD26954760
• Inchi： 1S/C12H14N2O3/c1-4-17-12(15)8-5-9-7-13-14(2)11(9)10(6-8)16-3/h5-7H,4H2,1-3H3
• InChI Key： AWSUBQSQVXTTAX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C=NN(C2=C(OC)C=1)C)OCC

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate

Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate: A Comprehensive Overview

Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate, with the CAS number 894779-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate is characterized by a substituted indazole ring system, with a methoxy group at position 7, a methyl group at position 1, and an ethyl ester substituent at position 5. These structural features contribute to its unique chemical properties and biological functionalities.

The synthesis of Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the indazole core, which can be achieved through various methods such as the Paal-Knorr synthesis or the Knorr synthesis. Once the indazole ring is formed, subsequent steps involve the introduction of substituents at specific positions. For instance, the methoxy group at position 7 can be introduced via nucleophilic aromatic substitution or through Friedel-Crafts alkylation, depending on the directing effects of existing substituents. Similarly, the methyl group at position 1 is introduced to enhance the stability and reactivity of the molecule. Finally, the ethyl ester group at position 5 is incorporated to improve solubility and bioavailability.

Recent studies have highlighted the potential of Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate as a promising candidate in anti-cancer drug development. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action involves interference with key cellular processes such as DNA replication and cell cycle regulation. Specifically, Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate has been shown to induce G2/M phase arrest in cancer cells, thereby inhibiting their progression through the cell cycle.

In addition to its anti-cancer properties, Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate has also been investigated for its anti-inflammatory and anti-bacterial activities. Studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL6, making it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease. Furthermore, preliminary antimicrobial assays have revealed moderate activity against gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis.

The pharmacokinetic profile of Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate has also been evaluated in preclinical models. Oral administration in mice has demonstrated moderate absorption with a bioavailability of approximately 30%. The compound exhibits a relatively long half-life (around 8 hours), which suggests that it could be administered on a twice-daily basis in clinical settings. However, further studies are required to optimize its pharmacokinetic properties and minimize potential toxicities.

From a structural perspective, Ethyl 7-methoxy-1-methyl-1H-indazole-5-carboxylate's indazole core plays a crucial role in its biological activities. Indazoles are known for their ability to interact with various protein targets due to their rigid structure and electron-deficient aromatic system. The methoxy group at position 7 enhances solubility and stability while also contributing to hydrogen bonding interactions with target proteins. The methyl group at position 1 serves to modulate electronic effects within the ring system, further influencing binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Ethyl 7-methoxy-1-methyl